Cas no 1602179-41-8 (4-Amino-1-cyclopropyl-4-methylpentan-3-one)

• Product Name: 4-Amino-1-cyclopropyl-4-methylpentan-3-one
• CAS No: 1602179-41-8
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5737228
• PubChem ID: 116560241
• Update Time: 2025-06-09

4-Amino-1-cyclopropyl-4-methylpentan-3-one Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1-cyclopropyl-4-methylpentan-3-one
• 1602179-41-8
• EN300-795163
• 3-Pentanone, 4-amino-1-cyclopropyl-4-methyl-

• Inchi： 1S/C9H17NO/c1-9(2,10)8(11)6-5-7-3-4-7/h7H,3-6,10H2,1-2H3
• InChI Key： UVJMZQWFZIFSQZ-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)N)CCC1CC1

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 0.984±0.06 g/cm3(Predicted)
• Boiling Point: 225.5±23.0 °C(Predicted)
• pka: 8.04±0.25(Predicted)

Additional information on 4-Amino-1-cyclopropyl-4-methylpentan-3-one

Introduction to 4-Amino-1-cyclopropyl-4-methylpentan-3-one (CAS No. 1602179-41-8)

4-Amino-1-cyclopropyl-4-methylpentan-3-one, identified by the Chemical Abstracts Service Number (CAS No.) 1602179-41-8, is a structurally unique organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of molecules characterized by a cyclopropyl substituent and an amine functional group, which together contribute to its distinct chemical properties and potential biological activities. The presence of both amine and ketone functionalities makes it a versatile scaffold for the development of novel pharmacological agents.

The molecular structure of 4-Amino-1-cyclopropyl-4-methylpentan-3-one consists of a five-carbon chain with a cyclopropyl ring attached at the first carbon and an amine group at the fourth carbon, further substituted with a methyl group at the fourth carbon as well. This arrangement results in a highly constrained and rigid framework, which can influence both its solubility and interactions with biological targets. The compound’s stereochemistry, particularly the configuration of the cyclopropyl ring, is critical in determining its pharmacological profile.

In recent years, there has been growing interest in exploring the therapeutic potential of compounds featuring cyclopropyl moieties. The cyclopropyl group is known to enhance metabolic stability and binding affinity in drug candidates, making it an attractive feature for medicinal chemists. Additionally, the amine functionality provides a site for further derivatization, allowing for the creation of more complex derivatives with tailored biological activities.

Current research in the field of medicinal chemistry has highlighted the importance of 4-Amino-1-cyclopropyl-4-methylpentan-3-one as a lead compound for developing new treatments. Studies have demonstrated its potential in modulating various biological pathways, including enzyme inhibition and receptor binding. For instance, preliminary investigations suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammation and pain signaling. These findings have prompted further exploration into its mechanism of action and potential therapeutic applications.

The synthesis of 4-Amino-1-cyclopropyl-4-methylpentan-3-one presents unique challenges due to its complex stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation and transition-metal-catalyzed reactions, have been employed to achieve high enantiomeric purity. The development of efficient synthetic routes is crucial for enabling large-scale production and subsequent preclinical studies.

One of the most compelling aspects of 4-Amino-1-cyclopropyl-4-methylpentan-3-one is its versatility as a chemical scaffold. By modifying various functional groups or introducing additional substituents, researchers can generate libraries of derivatives with distinct pharmacological properties. This flexibility makes it an ideal candidate for structure-based drug design approaches, where computational modeling is used to predict how different molecular modifications will affect biological activity.

Recent advances in computational chemistry have facilitated the rapid screening of virtual libraries containing thousands of analogs derived from 4-Amino-1-cyclopropyl-4-methylpentan-3-one. These high-throughput virtual screening techniques allow researchers to identify promising candidates for further experimental validation without the need for extensive wet chemistry synthesis. Such computational strategies have significantly accelerated the drug discovery process and have led to the identification of several novel lead compounds with improved pharmacokinetic profiles.

The biological evaluation of 4-Amino-1-cyclopropyl-4-methylpentan-3-one has revealed several intriguing properties. In vitro studies have shown that this compound interacts with a variety of biological targets, including enzymes and receptors relevant to neurological disorders, cardiovascular diseases, and metabolic conditions. These findings underscore its potential as a multitargeted therapeutic agent capable of addressing multiple disease pathways simultaneously.

Preclinical studies are currently underway to assess the safety and efficacy of 4-Amino-1-cyclopropyl-4-methylpentan-3-one in animal models. These experiments aim to provide critical insights into its pharmacokinetic behavior, toxicity profile, and therapeutic efficacy across different disease models. The results from these studies will be instrumental in determining whether this compound progresses to human clinical trials.

The development pipeline for 4-Amino-1-cyclopropyl-4-methylpentan-3-one is still in its early stages, but preliminary data suggest that it holds significant promise as a lead compound for future drug development efforts. If successful in clinical trials, this compound could represent a valuable addition to the arsenal of therapeutic agents available for treating various diseases.

In conclusion,4-Amino-1-cyclopropyl-4-methylpentan-3-one (CAS No. 1602179-41) is a structurally unique and biologically relevant compound with potential applications in medicinal chemistry and drug discovery. Its distinctive chemical properties, coupled with recent advancements in synthetic methodologies and computational biology, make it an exciting candidate for further exploration.